N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-oxo-2-(piperidin-1-yl)acetamide

• IUPAC Name: N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-oxo-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C17H22N6O3/c1-3-12-10-14(24)20-17(18-12)23-13(9-11(2)21-23)19-15(25)16(26)22-7-5-4-6-8-22/h9-10H,3-8H2,1-2H3,(H,19,25)(H,18,20,24)
• InChI Key: JODROIQLAMQICM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)N3CCCCC3
• Molecular Formula: C17H22N6O3
• Molecular Weight: 358.4 g/mol
• CAS No.: 1013985-56-2

Description

N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-oxo-2-(piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C17H22N6O3 and its molecular weight is 358.402. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

The compound's derivatives play a significant role in the synthesis of novel heterocyclic structures. For example, Rahmouni et al. (2014) reported the preparation of novel isoxazolines and isoxazoles through a [3+2] cycloaddition process involving N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. This synthesis showcases the compound's utility in generating new chemical entities with potential biological activities (Rahmouni et al., 2014).

Biological Activities and Potential Applications

Substituted derivatives of similar structural families have been evaluated for their biological activities, indicating the potential for the compound to be explored in similar contexts. Ghule et al. (2013) synthesized derivatives of N-(1,3-benzothiazol-2-yl)-2-[4-(5-cyano-6-imino-2-oxo1,2,3,4-tetrahydropyrimidin-4-yl)piperazin-1-yl]acetamide to investigate their anticancer and anti-inflammatory activities. These studies highlight the compound's relevance in medicinal chemistry, particularly in the search for new therapeutic agents (Ghule et al., 2013).

Antioxidant Activity

Compounds within this structural class have also been evaluated for their antioxidant properties. Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and examined their coordination complexes for antioxidant activities through various in vitro assays. Their findings suggest the potential for designing antioxidants based on the core structure of the compound (Chkirate et al., 2019).

Antimicrobial and Antitubercular Activities

The compound's derivatives have shown promising results in antimicrobial and antitubercular studies. Trivedi et al. (2010) synthesized a series of dihydropyrimidines, highlighting the potential of this class of compounds, including those related to the compound of interest, in combating Mycobacterium tuberculosis, suggesting a new class of antitubercular agents (Trivedi et al., 2010).